5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-chloro-5-(4-fluoro-3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-3-1-7(5-9(10)13(17)18)8-2-4-11(15)12(16)6-8/h1-6,16H,(H,17,18)
• InChI Key: OFKZSFORQHZKPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)O)O)F
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID60684507
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261971-96-3

Description

5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% (5-CCFP-2-F) is a fluorinated phenol compound that has been studied for its applications in synthetic organic chemistry, as well as its biochemical and physiological effects. 5-CCFP-2-F is an important chemical intermediate used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and biocides. The compound has also been studied for its potential therapeutic applications due to its unique properties.

Scientific Research Applications

5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been studied for its applications in scientific research. The compound has been used as a starting material in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and biocides. It has also been studied for its potential therapeutic applications due to its unique properties. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been used as a reagent in the synthesis of other fluorinated compounds.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% is not well understood. However, it is thought that the compound may act as an inhibitor of enzymes involved in the metabolism of other compounds. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% may also act as an antioxidant, which could be beneficial in the prevention of oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% have not been extensively studied. However, the compound has been shown to have anti-inflammatory and anti-allergic activities in animal models. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been shown to have a protective effect against oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% for lab experiments is its high purity (95%). This makes it ideal for use in a variety of synthetic organic chemistry reactions. However, the compound is relatively unstable and is prone to hydrolysis. In addition, the compound is also expensive and difficult to obtain.

Future Directions

The potential therapeutic applications of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% are still largely unexplored. Further research is needed to understand the compound’s mechanism of action and its biochemical and physiological effects. In addition, more research is needed to develop efficient and cost-effective methods for the synthesis of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%. Finally, further research is also needed to explore the potential therapeutic applications of the compound.

Synthesis Methods

The synthesis of 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% is typically carried out through a two-step process. The first step involves the reaction of 4-chlorophenol with trifluoromethanesulfonic acid (TFMSA) to form a 4-chloro-3-trifluoromethylphenol intermediate. The second step involves the reaction of the intermediate with a base such as sodium hydroxide to form 5-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%. The overall yield of the reaction is typically around 95%.